Cas no 149139-98-0 (2-thia-5,12-diazatricyclo6.3.1.0^{4,12}dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde)

$2-thia-5,12-diazatricyclo6.3.1.0^{4,12}dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde structure$

149139-98-0 structure

Product Name:2-thia-5,12-diazatricyclo6.3.1.0^{4,12}dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde

CAS No:149139-98-0

MF:C₁₁H₆N₂O₂S

MW:230.242540836334

CID:5848326

PubChem ID:5198640

Update Time:2024-01-13

2-thia-5,12-diazatricyclo6.3.1.0^{4,12}dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-thia-5,12-diazatricyclo6.3.1.0^{4,12}dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde
- SR-01000010111
- SR-01000010111-1
- 149139-98-0
- 1-thia-2a1,3-diazaacenaphthylene-2,5-dicarbaldehyde
- 2-thia-5,12-diazatricyclo[6.3.1.04,12]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde
- AKOS024602745
- 2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde
- F1059-0052
- Inchi： 1S/C11H6N2O2S/c14-5-7-4-12-11-9(6-15)16-10-3-1-2-8(7)13(10)11/h1-6H
- InChI Key： JQVNHQGHCVJULP-UHFFFAOYSA-N
- SMILES： S1C(C=O)=C2N=CC(C=O)=C3C=CC=C1N32

Computed Properties

Exact Mass: 230.01499861g/mol
Monoisotopic Mass: 230.01499861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 552
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 75Å²

2-thia-5,12-diazatricyclo6.3.1.0^{4,12}dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1059-0052-2μmol	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1059-0052-5μmol	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1059-0052-10μmol	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1059-0052-20μmol	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1059-0052-1mg	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1059-0052-2mg	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1059-0052-3mg	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1059-0052-4mg	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1059-0052-5mg	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1059-0052-10mg	2-thia-5,12-diazatricyclo[6.3.1.0^{4,12}]dodeca-1(11),3,5,7,9-pentaene-3,7-dicarbaldehyde	149139-98-0	90%+	10mg	$79.0	2023-05-17